Cas no 2229180-65-6 (N-(5-fluoro-2-nitrophenyl)methylhydroxylamine)

• Product Name: N-(5-fluoro-2-nitrophenyl)methylhydroxylamine
• CAS No: 2229180-65-6
• MF: C₇H₇FN₂O₃
• MW: 186.140485048294
• CID: 6042790
• PubChem ID: 165881134
• Update Time: 2025-10-30

N-(5-fluoro-2-nitrophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(5-fluoro-2-nitrophenyl)methylhydroxylamine
• N-[(5-fluoro-2-nitrophenyl)methyl]hydroxylamine
• EN300-1793733
• 2229180-65-6

• Inchi： 1S/C7H7FN2O3/c8-6-1-2-7(10(12)13)5(3-6)4-9-11/h1-3,9,11H,4H2
• InChI Key： APHDSIKHTXJQLU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CNO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 186.04407025g/mol
• Monoisotopic Mass: 186.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.1Ų

Additional information on N-(5-fluoro-2-nitrophenyl)methylhydroxylamine

Comprehensive Overview of N-(5-fluoro-2-nitrophenyl)methylhydroxylamine (CAS No. 2229180-65-6): Properties, Applications, and Research Insights

N-(5-fluoro-2-nitrophenyl)methylhydroxylamine (CAS No. 2229180-65-6) is a specialized organic compound garnering significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a fluoro and nitro substituent, this compound serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "N-(5-fluoro-2-nitrophenyl)methylhydroxylamine synthesis" or "CAS 2229180-65-6 applications," reflecting its growing relevance in drug discovery and material science.

The compound’s methylhydroxylamine moiety enables selective functionalization, making it valuable for constructing complex molecules. Recent studies highlight its role in developing fluoro-nitrophenyl derivatives, a class of compounds explored for their bioactive potential. Searches like "5-fluoro-2-nitrophenyl derivatives in medicine" align with current trends in targeted therapy and precision chemistry, where such intermediates are pivotal.

From a technical perspective, N-(5-fluoro-2-nitrophenyl)methylhydroxylamine exhibits moderate solubility in polar solvents, a property critical for its handling in laboratory settings. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity, as queried in terms like "CAS 2229180-65-6 analytical methods." Its stability under controlled conditions further enhances its utility in multistep syntheses.

Innovations in green chemistry have spurred interest in sustainable synthesis routes for this compound. Queries such as "eco-friendly synthesis of nitrophenyl hydroxylamines" underscore the demand for environmentally benign protocols. Researchers are optimizing catalytic systems to reduce waste, aligning with global sustainability goals.

Beyond pharmaceuticals, N-(5-fluoro-2-nitrophenyl)methylhydroxylamine finds niche applications in agrochemicals, particularly in designing novel pesticides with lower environmental impact. The fluoro and nitro groups contribute to enhanced bioactivity, a topic frequently explored in searches like "nitrophenyl compounds in crop protection."

In summary, CAS No. 2229180-65-6 represents a critical building block in modern chemistry, bridging academic research and industrial innovation. Its multifaceted applications and alignment with trending topics like sustainable synthesis and bioactive intermediates ensure its continued prominence in scientific discourse.